Cas no 896679-78-0 (4-chloro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 896679-78-0
• MF: C₁₉H₁₄ClN₃O₂S₂
• MW: 415.916360378265
• CID: 5798751
• Update Time: 2025-06-08

4-chloro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-methyl-5-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-(2-methyl-5-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• 4-chloro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

• Inchi： 1S/C19H14ClN3O2S2/c1-12-4-5-13(18-22-16-3-2-10-21-19(16)26-18)11-17(12)23-27(24,25)15-8-6-14(20)7-9-15/h2-11,23H,1H3
• InChI Key： YOQVBXLJCFBKNW-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C3=NC4=CC=CN=C4S3)=CC=C2C)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-(2-methyl-5-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

4-Chloro-N-(2-Methyl-5-{1,3-Thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide: A Comprehensive Overview

4-Chloro-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 896679-78-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a chlorobenzene moiety, a thiazolopyridine ring, and a methyl-substituted phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazolopyridine ring is a key pharmacophore in this compound, which has been extensively studied for its role in various biological processes. Thiazolopyridines are known for their ability to modulate enzyme activities and receptor interactions, making them valuable scaffolds in drug discovery. The chlorobenzene moiety, on the other hand, can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent research has highlighted the potential of 4-chloro-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide as an inhibitor of specific enzymes involved in inflammatory and proliferative diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer. By targeting CDKs, this sulfonamide derivative may offer a novel approach to cancer therapy.

In addition to its anti-cancer properties, 4-chloro-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This dual action against both cancer and inflammation makes it a promising candidate for further development.

The methyl-substituted phenyl group in the structure of 4-chloro-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide plays a crucial role in enhancing its biological activity. Methyl substitution can improve the compound's binding affinity to target proteins and enhance its overall efficacy. Moreover, the presence of a methyl group can also influence the compound's solubility and bioavailability, which are important considerations for drug formulation.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-chloro-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide in various disease models. Preliminary results have been encouraging, with the compound demonstrating good tolerability and significant therapeutic effects. However, further research is needed to fully understand its mechanism of action and to optimize its use in clinical settings.

In conclusion, 4-chloro-N-(2-methyl-5-{1,3-thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 896679-78-0) represents a promising lead compound in the development of new therapeutic agents for cancer and inflammatory diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further investigation and optimization. As research continues to advance our understanding of this compound's properties and potential applications, it holds great promise for improving patient outcomes in various medical conditions.